Cas no 2418650-52-7 (2-3-(piperazin-1-yl)-5-sulfanylphenylacetic acid)

• Product Name: 2-3-(piperazin-1-yl)-5-sulfanylphenylacetic acid
• CAS No: 2418650-52-7
• MF: C₁₂H₁₆N₂O₂S
• MW: 252.332641601563
• CID: 5677142
• PubChem ID: 165775840
• Update Time: 2025-07-14

2-3-(piperazin-1-yl)-5-sulfanylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2418650-52-7
• 2-[3-(piperazin-1-yl)-5-sulfanylphenyl]acetic acid
• EN300-26626445
• 2-3-(piperazin-1-yl)-5-sulfanylphenylacetic acid

• Inchi： 1S/C12H16N2O2S/c15-12(16)7-9-5-10(8-11(17)6-9)14-3-1-13-2-4-14/h5-6,8,13,17H,1-4,7H2,(H,15,16)
• InChI Key： QCXQOMQJYPRQKZ-UHFFFAOYSA-N
• SMILES： SC1C=C(CC(=O)O)C=C(C=1)N1CCNCC1

Computed Properties

• Exact Mass: 252.09324893g/mol
• Monoisotopic Mass: 252.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 53.6Ų

Additional information on 2-3-(piperazin-1-yl)-5-sulfanylphenylacetic acid

Introduction to 2-3-(piperazin-1-yl)-5-sulfanylphenylacetic acid (CAS No. 2418650-52-7)

2-3-(piperazin-1-yl)-5-sulfanylphenylacetic acid, identified by the chemical abstracts service number 2418650-52-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a piperazine ring and a sulfanylphenyl moiety linked to an acetic acid side chain, exhibits structural features that make it a promising candidate for further investigation in drug discovery and development. The unique combination of functional groups in this compound suggests potential biological activities, particularly in the modulation of enzyme targets and receptor interactions, which are critical for therapeutic intervention.

The structural framework of 2-3-(piperazin-1-yl)-5-sulfanylphenylacetic acid incorporates a piperazine scaffold, which is well-documented for its role in enhancing drug-likeness due to its ability to form hydrogen bonds and interact with biological targets. Piperazine derivatives are widely recognized for their pharmacological properties, including antipsychotic, antihistaminic, and antihypertensive effects. The presence of a sulfanyl group at the 5-position of the phenyl ring introduces additional reactivity and potential for binding to specific biological sites. This moiety can participate in various non-covalent interactions, such as hydrogen bonding and π-stacking, which are crucial for the design of high-affinity ligands.

The acetic acid side chain at the 2-3 position provides a polar functionality that can influence solubility and metabolic stability. This feature is particularly important in pharmaceutical applications, where bioavailability and pharmacokinetic profiles are critical factors. The overall architecture of 2-3-(piperazin-1-yl)-5-sulfanylphenylacetic acid suggests that it may exhibit properties conducive to oral bioavailability and target engagement, making it a valuable scaffold for medicinal chemists.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of small molecules like 2-3-(piperazin-1-yl)-5-sulfanylphenylacetic acid with high precision. These techniques have been instrumental in identifying potential drug candidates by evaluating their interactions with biological targets such as enzymes and receptors. The sulfanylphenyl group, in particular, has been shown to interact favorably with certain amino acid residues in protein binding pockets, which could enhance binding affinity and selectivity.

In the context of current research, 2-3-(piperazin-1-yl)-5-sulfanylphenylacetic acid has been explored as a potential therapeutic agent in several disease areas. For instance, studies have suggested that this compound may have anti-inflammatory properties by modulating inflammatory pathways associated with cytokine release and immune cell activation. The piperazine moiety is known to interact with serine/threonine kinases, which are often implicated in inflammatory responses. Additionally, the sulfanyl group could contribute to inhibiting protease activity, further supporting its anti-inflammatory potential.

Another area of interest is the potential application of 2-3-(piperazin-1-yl)-5-sulfanylphenylacetic acid in neurodegenerative diseases. Piperazine derivatives have been extensively studied for their ability to cross the blood-brain barrier and interact with central nervous system (CNS) targets. The structural features of this compound may allow it to modulate neurotransmitter systems involved in conditions such as Alzheimer's disease and Parkinson's disease. Preliminary studies have indicated that analogs with similar scaffolds exhibit neuroprotective effects by inhibiting oxidative stress and reducing amyloid-beta aggregation.

The role of sulfanyl-containing compounds in medicinal chemistry cannot be overstated. Sulfur atoms are known to enhance binding affinity through various interactions with biological targets. In 2-3-(piperazin-1-yl)-5-sulfanylphenylacetic acid, the sulfanyl group at the 5-position of the phenyl ring is positioned optimally to engage with hydrophobic pockets or participate in hydrogen bonding networks within protein active sites. This has led to investigations into its potential as an antagonist or agonist for various G-protein coupled receptors (GPCRs), which are key targets for many therapeutic interventions.

Recent developments in synthetic chemistry have also contributed to the growing interest in 2-3-(piperazin-1-yl)-5-sulfanylphenylacetic acid. Advances in transition metal-catalyzed reactions have enabled efficient construction of complex molecular frameworks, including those featuring piperazine and sulfanyl groups. These synthetic strategies have not only improved access to this compound but also allowed for rapid diversification of its structure-space, facilitating high-throughput screening campaigns.

The pharmacokinetic profile of 2-3-(piperazin-1-yl)-5-sulfanylphenylacetic acid is another critical aspect that has been examined. In vitro studies have provided insights into its metabolic stability and potential routes of clearance. The acetic acid side chain suggests that this compound may undergo conjugation with glucuronic acid or sulfate groups, common mechanisms for drug detoxification and excretion. Understanding these processes is essential for optimizing dosing regimens and minimizing off-target effects.

Future directions for research on 2-3-(piperazin-1-yl)-5-sulfanylphenylacetic acid include exploring its mechanism of action in greater detail through both preclinical studies and clinical trials if warranted by preclinical data. Investigating its interactions with specific enzymes or receptors using biophysical techniques such as X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy will provide high-resolution structural insights into its binding mode.

Additionally, incorporating this compound into drug delivery systems could enhance its therapeutic efficacy by improving bioavailability or targeting specific tissues or cells. Nanotechnology-based delivery platforms have shown promise in recent years for enhancing drug delivery efficiency, particularly for compounds with poor solubility or short half-lives.

In conclusion,2–3–(Piperazin–1–y l)–5–sulfany lphen ylacetic ac id (CAS No .2418650–52–7) represents an intriguing molecule with diverse potential applications across multiple therapeutic areas . Its unique structural features , combined wi th recent advanc es i n synthetic ch emistry an d computational m odeling , position i t as a valuable scaffold f or furthe r pharma ceutical developme nt . Ongoing resea rch aims t o elucidate i ts pharma cological pro file an d evaluate i ts potenti al as a thera peutic agent , paving the way fo r new treatm ents f o r various huma n condit ions . p >